Phosphonic acid, (fluoromethyl)-, diethyl ester
Overview
Description
“Phosphonic acid, (fluoromethyl)-, diethyl ester” is also known as “Diethyl (fluoromethyl)phosphonate”. It has a molecular formula of C5H12FO3P, an average mass of 170.119 Da, and a monoisotopic mass of 170.050812 Da .
Synthesis Analysis
Phosphonic acids and their salts are typically synthesized from phosphorous acid, exploiting its reactive P−H bond . A method called the Kabachnik–Fields reaction or Pudovik reaction can be used to alkylate phosphonic acid to give aminophosphonates, which are useful as chelating agents . Another method involves the alkylation of phosphonic acids with acrylic acid derivatives to afford carboxyl functionalized phosphonic acids . This reaction is a variant of the Michael addition .Molecular Structure Analysis
The molecular structure of “Phosphonic acid, (fluoromethyl)-, diethyl ester” can be analyzed using its molecular formula C5H12FO3P . Phosphonates feature tetrahedral phosphorus centers and are structurally closely related to phosphorous acid .Chemical Reactions Analysis
Phosphonates undergo various chemical reactions. For instance, phosphonate esters are the result of condensation of phosphonic acids with alcohols . In the Hirao coupling, dialkyl phosphites undergo a palladium-catalyzed coupling reaction with an aryl halide to form a phosphonate .Physical And Chemical Properties Analysis
The physical and chemical properties of “Phosphonic acid, (fluoromethyl)-, diethyl ester” can be inferred from its molecular formula C5H12FO3P and its average mass of 170.119 Da . Phosphonic acids, typically handled as salts, are generally nonvolatile solids that are poorly soluble in organic solvents, but soluble in water and common alcohols .Mechanism of Action
Safety and Hazards
“Phosphonic acid, (fluoromethyl)-, diethyl ester” is considered hazardous. It causes skin irritation and serious eye irritation. It may also cause respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective clothing, and avoiding breathing dust, fume, gas, mist, vapors, or spray .
Future Directions
The future directions of “Phosphonic acid, (fluoromethyl)-, diethyl ester” could involve its use in various applications due to the unique properties of phosphonates. For instance, phosphonates are used as stable bioisosteres for phosphate in biochemistry and medicinal chemistry . They are also promising ligands for nuclear medicine .
properties
IUPAC Name |
1-[ethoxy(fluoromethyl)phosphoryl]oxyethane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12FO3P/c1-3-8-10(7,5-6)9-4-2/h3-5H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HIZZGKZEHBXFAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOP(=O)(CF)OCC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12FO3P |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90242593 |
Source
|
| Record name | Phosphonic acid, (fluoromethyl)-, diethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90242593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Phosphonic acid, (fluoromethyl)-, diethyl ester | |
CAS RN |
96857-55-5 |
Source
|
| Record name | Phosphonic acid, (fluoromethyl)-, diethyl ester | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0096857555 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Phosphonic acid, (fluoromethyl)-, diethyl ester | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90242593 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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